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Compound of Interest

Compound Name: trans-3-Chloroacrylic acid
CAS No.: 625-40-1
Cat. No.: B1221928
Get Quote
. J

CAS: 2345-61-1 Formula: C3HsClO2 Molecular Weight: 106.51 g/mol [1][2][3][4]

Executive Summary & Hazard Logic

trans-3-Chloroacrylic acid (t-3-CAA) presents a dual-threat profile in drug development
workflows: it is an immediate corrosive hazard (Skin Corr.[1] 1B) and a latent genotoxic risk due
to its electrophilic nature.[1]

Unlike simple mineral acids, t-3-CAA contains an

-unsaturated carbonyl system substituted with a chlorine atom.[1] This geometry creates a
highly reactive Michael acceptor.[1] The electron-withdrawing nature of both the carboxylic acid
and the chlorine atom renders the

-carbon exceptionally electrophilic.[1]

The "Why" Behind the Hazard:

o Immediate Toxicity: The acidic proton (
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~3.0-3.[1]5) drives tissue corrosion.[1]

o Systemic/Long-term Toxicity: The electrophilic alkene can irreversibly alkylate biological
nucleophiles (e.g., cysteine residues in proteins, DNA bases) via Michael addition, leading to
potential sensitization and mutagenicity.[1]

Physicochemical Profile

Operational safety relies on verifying the physical state of the reagent before handling.[1] trans-
Isomers of acrylic acid derivatives are typically thermodynamically more stable and have higher
melting points than their cis counterparts.[1]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Hierarchy of Controls & Handling Protocols
Engineering Controls

« Primary Barrier: All open handling (weighing, transfer, solvation) must occur within a certified
chemical fume hood operating at a face velocity of 80—100 fpm.[1]

 Static Control: Use an ionizing bar or anti-static gun during weighing.[1] The dry powder is
prone to static cling, which can cause "fly-away" particles that contaminate the balance area.

[1]

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient for prolonged direct contact with halogenated organic
acids.[1]

Hand Protection (Splash): Double-gloved Nitrile (minimum 5 mil outer).[1]

» Hand Protection (Solution/Spill): Butyl Rubber or Viton® (0.3 mm) are required for spill
cleanup or handling concentrated stock solutions.[1]

o Eye/Face: Chemical splash goggles (ventless) are required.[1] A face shield is
recommended if handling >5g quantities.[1]

e Respiratory: If fume hood works are impossible (not recommended), a full-face respirator
with ABEK (Organic Vapor/Acid Gas) cartridges is required.[1]

Experimental Workflow: Solid-to-Solution Transfer

The most critical moment for exposure is the transfer of the solid powder to a solvent.[1]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Figure 1: Safe workflow for transferring t-3-CAA from solid stock to reaction solvent.

Reaction Safety & Stability
Chemical Incompatibilities

» Strong Bases: Exothermic deprotonation occurs immediately.[1]
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» Nucleophiles: Amines, thiols, and phosphines will react with the double bond (Michael
addition) potentially generating unexpected adducts or exotherms.[1]

e Radical Initiators: Although less prone to polymerization than unsubstituted acrylic acid, t-3-
CAA can polymerize or dimerize under radical conditions.[1]

Storage
o Store at +2°C to +8°C (Refrigerated).
» Keep container tightly sealed to prevent moisture absorption (hygroscopic degradation).[1]

e Segregation: Store away from oxidizing agents and alkalis.[1][5]

Emergency Response & Decontamination
EXxposure Response

o Eye Contact: Immediate irrigation for 15 minutes.[1][6][7] Do not wait. The lachrymatory
effect indicates immediate corneal assault.[1]

o Skin Contact: Wash with soap and water.[1][6][7][8] Do not use organic solvents
(ethanol/acetone) to wash skin, as this enhances absorption of the halo-acid.[1]

 Inhalation: Move to fresh air. If pulmonary edema symptoms (shortness of breath) develop,
seek medical aid.

Spill Cleanup & Neutralization Logic

Halogenated organic acids must be chemically neutralized before disposal to prevent
downstream corrosion of waste drums.[1]

Neutralization Agent: Saturated Sodium Bicarbonate (

) or Calcium Carbonate (
).[1]

e Note: Avoid Sodium Hydroxide (
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) for spills, as the heat of neutralization is too rapid and may cause spattering of the
corrosive material.[1]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
Figure 2: Decision logic for neutralizing and cleaning up t-3-CAA spills.
Waste Disposal
» Classification: Halogenated Organic Waste.[1]

» Prohibition: Do not mix with non-halogenated solvents (e.g., acetone wash) if your facility
separates them; halogenated compounds require higher incineration temperatures.[1]

o Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers due to acid
corrosion.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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